Cas no 2229350-17-6 (5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine
• CAS No: 2229350-17-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6031160
• PubChem ID: 165683101
• Update Time: 2025-06-11

5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine
• EN300-1799920
• 2229350-17-6

• Inchi： 1S/C8H12N2O2/c1-5-6(2-3-11-5)7-4-10-8(9)12-7/h4-6H,2-3H2,1H3,(H2,9,10)
• InChI Key： WTIXGHZGKRMYOY-UHFFFAOYSA-N
• SMILES： O1CCC(C2=CN=C(N)O2)C1C

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine (CAS No. 2229350-17-6)

The compound 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine (CAS No. 2229350-17-6) is a heterocyclic organic molecule featuring a unique structural framework combining an oxazole ring and a methyl-substituted oxolane moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the amine group at the 2-position of the oxazole ring further enhances its reactivity, enabling diverse synthetic applications. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, particularly in the context of drug discovery and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine has surged due to their versatility in medicinal chemistry. The compound's structural motifs are frequently associated with kinase inhibition, antimicrobial activity, and central nervous system (CNS) targeting. These properties align with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal off-target effects. Additionally, its oxazole-oxolane hybrid architecture has drawn attention in the development of biodegradable polymers and green chemistry applications, addressing global concerns about sustainable chemical processes.

Synthetic routes to 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine often involve multi-step reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Analytical characterization typically relies on NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards. The compound's stability under various pH conditions and thermal profiles has also been investigated, making it a candidate for formulation optimization in drug delivery systems.

From a commercial perspective, CAS No. 2229350-17-6 is gaining traction in specialty chemical markets. Suppliers highlight its role as a high-value intermediate for custom synthesis projects. The growing interest in fragment-based drug design and combinatorial chemistry has further amplified its relevance. Industry reports suggest that analogs of this compound are being evaluated for neuroprotective effects and metabolic disorder applications, reflecting broader healthcare priorities like aging populations and lifestyle-related diseases.

Environmental and regulatory aspects of 5-(2-methyloxolan-3-yl)-1,3-oxazol-2-amine are also under scrutiny. While not classified as hazardous, its biodegradation pathways and eco-toxicity profile are being studied to align with REACH and OECD guidelines. Such evaluations are critical given the increasing emphasis on Environmental, Social, and Governance (ESG) criteria in chemical manufacturing. Computational tools like QSAR modeling are being leveraged to predict its environmental fate, reducing the need for extensive animal testing.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly through crystallography and molecular docking studies. Collaboration between academia and industry could accelerate its adoption in preclinical pipelines, especially for niche therapeutic areas. As synthetic methodologies evolve, cost-effective production scales may unlock broader applications in electronic materials or catalysis, reinforcing its interdisciplinary appeal.